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Compound of Interest

Compound Name: Cyclohexanemethanol-d11

Cat. No.: B15558428

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cyclohexanemethanol-d11, a

deuterated internal standard crucial for accurate quantification in analytical chemistry,

particularly within the realm of drug development. This document details its commercial

availability, pricing, and technical specifications, and provides a representative experimental

protocol for its application in liquid chromatography-mass spectrometry (LC-MS) for the

analysis of therapeutic compounds.

Commercial Availability and Physicochemical
Properties
Cyclohexanemethanol-d11 (CAS No. 1215077-50-1) is a stable, isotopically labeled form of

Cyclohexanemethanol (CAS No. 100-49-2). The incorporation of eleven deuterium atoms

provides a distinct mass shift, making it an ideal internal standard for quantitative mass

spectrometry assays. Several suppliers offer this compound in various quantities. Pricing is

subject to change and often requires user registration on the supplier's website for current

information.
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Table 1: Commercial Suppliers and Pricing of Cyclohexanemethanol-d11

Supplier
Product
Number

Available
Quantities

Price (USD) Isotopic Purity

C/D/N Isotopes D-5907 0.25 g $476.00 ≥98 atom % D

0.5 g $793.00

LGC Standards TRC-C989117 1 mg, 5 mg Inquiry Required Not Specified

Pharmaffiliates PA STI 088896 mg, g, kg Inquiry Required Not Specified

Table 2: Physicochemical Properties of Cyclohexanemethanol-d11

Property Value

CAS Number 1215077-50-1

Molecular Formula C₇H₃D₁₁O

Molecular Weight ~125.26 g/mol

Appearance Typically a neat liquid

Storage 2-8°C Refrigerator

Application in Drug Development: An Internal
Standard for CDK Inhibitor Analysis
Cyclohexanemethanol-d11 serves as an invaluable tool in the development of small molecule

therapeutics, such as potent inhibitors of cyclin-dependent kinases (CDKs).[1] Its structural

similarity to fragments of certain drug candidates allows it to be used as an internal standard to

accurately quantify the active pharmaceutical ingredient (API) in complex biological matrices

like plasma or tissue homogenates.

The use of a deuterated internal standard is a cornerstone of robust bioanalytical method

development. By adding a known amount of Cyclohexanemethanol-d11 to both calibration

standards and unknown samples, variations arising from sample preparation, injection volume,
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and matrix effects can be normalized. This ensures high accuracy and precision in the

quantification of the target analyte.

Representative Experimental Protocol:
Quantification of a CDK Inhibitor in Plasma by LC-
MS/MS
The following is a representative protocol for the use of Cyclohexanemethanol-d11 as an

internal standard for the quantification of a hypothetical CDK inhibitor in human plasma. This

protocol is intended as a template and should be optimized for the specific analyte and

instrumentation.

Materials and Reagents
Cyclohexanemethanol-d11 (Internal Standard, IS)

CDK Inhibitor Analytical Standard (Analyte)

Human Plasma (with anticoagulant)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic Acid (LC-MS grade)

Deionized Water

96-well protein precipitation plates

Preparation of Stock and Working Solutions
Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the CDK inhibitor analytical

standard in methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Cyclohexanemethanol-d11 in methanol.
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Analyte Working Solutions (for calibration curve): Serially dilute the analyte stock solution

with 50:50 acetonitrile:water to prepare a series of working solutions at concentrations

ranging from 1 ng/mL to 1000 ng/mL.

Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution

with 50:50 acetonitrile:water.

Sample Preparation (Protein Precipitation)
To each well of a 96-well plate, add 50 µL of plasma sample (calibration standard, quality

control, or unknown).

Add 10 µL of the Internal Standard Working Solution (100 ng/mL) to each well.

Add 200 µL of cold acetonitrile to each well to precipitate proteins.

Seal the plate and vortex for 2 minutes.

Centrifuge the plate at 4000 rpm for 10 minutes.

Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions
LC System: A suitable UHPLC system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A suitable gradient to separate the analyte and internal standard.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.
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Ionization Mode: Electrospray Ionization (ESI), positive mode.

MRM Transitions: Monitor for the specific precursor-to-product ion transitions for both the

analyte and Cyclohexanemethanol-d11.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte for the calibration standards. Determine the

concentration of the analyte in the unknown samples by interpolating their peak area ratios

from the calibration curve.

Visualizing Workflows and Relationships
The following diagrams illustrate the logical workflow for using an internal standard in

quantitative analysis and the relationship between the analyte and the internal standard.
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Workflow for Quantitative Analysis Using an Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample (Analyte)

Spike with Cyclohexanemethanol-d11 (IS)

Protein Precipitation

Centrifugation

Collect Supernatant

Inject into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection

Peak Integration

Calculate Peak Area Ratio (Analyte/IS)

Construct Calibration Curve

Quantify Analyte Concentration

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15558428/docs?utm_src=pdf-body-img#cyclohexanemethanol-d11-a-technical-guide-for-researchers-in-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte and Internal Standard Relationship

CDK Inhibitor (Analyte)

Sample Preparation
(Extraction, etc.)

Cyclohexanemethanol-d11 (IS)

LC-MS/MS Analysis

Peak Area Ratio

Normalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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